Cas no 1256481-86-3 (2-Methyl-3-(3-(Tetrahydro-pyran-2-yloxy)phenyl)-1-propene)

• Product Name: 2-Methyl-3-(3-(Tetrahydro-pyran-2-yloxy)phenyl)-1-propene
• CAS No: 1256481-86-3
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• MDL: MFCD11554123
• CID: 4787745
• Update Time: 2026-02-27

2-Methyl-3-(3-(Tetrahydro-pyran-2-yloxy)phenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-(3-(Tetrahydro-pyran-2-yloxy)phenyl)-1-propene
• 2-[3-(2-Methylallyl)phenoxy]-tetrahydro-pyran

• MDL： MFCD11554123
• Inchi： 1S/C15H20O2/c1-12(2)10-13-6-5-7-14(11-13)17-15-8-3-4-9-16-15/h5-7,11,15H,1,3-4,8-10H2,2H3
• InChI Key： CRHPSXZFMCGIIY-UHFFFAOYSA-N
• SMILES： O1CCCCC1OC1=CC=CC(CC(=C)C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 249
• XLogP3: 4.4
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-Methyl-3-(3-(Tetrahydro-pyran-2-yloxy)phenyl)-1-propene

Professional Introduction to Compound with CAS No 1256481-86-3 and Product Name: 2-Methyl-3-(3-(Tetrahydro-pyran-2-yloxy)phenyl)-1-propene

The compound with the CAS number 1256481-86-3 and the product name 2-Methyl-3-(3-(Tetrahydro-pyran-2-yloxy)phenyl)-1-propene represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The intricate molecular architecture of this compound, featuring a combination of aromatic and heterocyclic moieties, makes it a promising candidate for further exploration in synthetic chemistry and biological activity studies.

Recent studies have highlighted the importance of 2-Methyl-3-(3-(Tetrahydro-pyran-2-yloxy)phenyl)-1-propene in the development of novel therapeutic agents. The presence of a tetrahydropyran ring in its structure contributes to its stability and bioavailability, making it an attractive scaffold for drug design. Furthermore, the phenyl group attached to the tetrahydropyran ring enhances its interaction with biological targets, potentially leading to improved pharmacological effects. These structural features have prompted researchers to investigate its role in various pharmacological pathways, including anti-inflammatory, antioxidant, and anticancer activities.

In the realm of synthetic chemistry, 2-Methyl-3-(3-(Tetrahydro-pyran-2-yloxy)phenyl)-1-propene has been utilized as a key intermediate in the synthesis of more complex molecules. Its versatile reactivity allows for modifications at multiple sites, enabling the creation of derivatives with tailored properties. This flexibility has been exploited in the development of new drugs targeting specific diseases. For instance, researchers have explored its potential in designing small-molecule inhibitors that can modulate enzyme activity and disrupt disease pathways.

The compound's unique structural features also make it a valuable tool for studying molecular interactions at the atomic level. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to understand how 2-Methyl-3-(3-(Tetrahydro-pyran-2-yloxy)phenyl)-1-propene interacts with biological targets. These studies have provided insights into its binding affinity, mechanism of action, and potential side effects. Such information is crucial for optimizing drug design and improving therapeutic outcomes.

One of the most intriguing aspects of 2-Methyl-3-(3-(Tetrahydro-pyran-2-yloxy)phenyl)-1-propene is its potential application in developing treatments for neurological disorders. Preliminary research suggests that this compound may exhibit neuroprotective properties by modulating neurotransmitter systems and reducing oxidative stress. The tetrahydropyran ring's ability to cross the blood-brain barrier has made it an attractive candidate for central nervous system (CNS) drug delivery. Further studies are ongoing to explore its efficacy in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The pharmaceutical industry has taken notice of 2-Methyl-3-(3-(Tetrahydro-pyran-2-yloxy)phenyl)-1-propene due to its promising therapeutic profile. Several companies have initiated clinical trials to evaluate its safety and efficacy in human patients. These trials aim to determine whether this compound can be developed into a viable treatment option for various medical conditions. The results of these trials will provide critical data on its clinical potential and help guide future research directions.

From a chemical perspective, 1256481-86-3 is an interesting subject for studying reaction mechanisms and synthetic methodologies. Its complex structure presents challenges that require innovative approaches to synthesis. Chemists have developed novel catalytic systems and reaction conditions that enable efficient production of this compound on both laboratory and industrial scales. These advancements not only facilitate further research but also contribute to the broader field of organic synthesis.

The environmental impact of producing and using 1256481-86-3 is another area of concern that researchers are addressing. Efforts are being made to develop greener synthetic routes that minimize waste generation and reduce energy consumption. Sustainable practices are essential for ensuring that pharmaceutical compounds like this one can be produced responsibly without harming the environment.

In conclusion, 2-Methyl-3-(3-(Tetrahydro-pyran-2-yloxy)phenyl)-1-propene (CAS No 1256481-86-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable tool for drug design, biological studies, and synthetic chemistry advancements. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing global health challenges.